Cas no 1449273-66-8 ((1S)-1-(pyrimidin-2-yl)propan-1-amine)

• Product Name: (1S)-1-(pyrimidin-2-yl)propan-1-amine
• CAS No: 1449273-66-8
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5697130
• PubChem ID: 81868976
• Update Time: 2023-10-14

(1S)-1-(pyrimidin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1449273-66-8
• SCHEMBL15157294
• EN300-1122052
• (1S)-1-(pyrimidin-2-yl)propan-1-amine
• AKOS020850592
• 2-Pyrimidinemethanamine, α-ethyl-, (αS)-

• Inchi： 1S/C7H11N3/c1-2-6(8)7-9-4-3-5-10-7/h3-6H,2,8H2,1H3/t6-/m0/s1
• InChI Key： JOHQIHUUHOFUKE-LURJTMIESA-N
• SMILES： N[C@H](C1N=CC=CN=1)CC

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 198.7±23.0 °C(Predicted)
• pka: 8.30±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines